Cas no 2303804-48-8 (1-Methyl-4-sulfanylpyrazole-3-carboxylic acid)

• Product Name: 1-Methyl-4-sulfanylpyrazole-3-carboxylic acid
• CAS No: 2303804-48-8
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• CID: 6353793
• PubChem ID: 145915577
• Update Time: 2024-01-06

1-Methyl-4-sulfanylpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3997943
• AKOS040766176
• 2303804-48-8
• 4-Mercapto-1-methyl-1H-pyrazole-3-carboxylic acid
• 1-Methyl-4-sulfanylpyrazole-3-carboxylic acid
• 1-methyl-4-sulfanyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C5H6N2O2S/c1-7-2-3(10)4(6-7)5(8)9/h2,10H,1H3,(H,8,9)
• InChI Key： BYPJEKYHUPCVMM-UHFFFAOYSA-N
• SMILES： SC1=CN(C)N=C1C(=O)O

Computed Properties

• Exact Mass: 158.01499861g/mol
• Monoisotopic Mass: 158.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.1Ų